Calcium glycerophosphate
CAS No.: 27214-00-2
VCID: VC0196274
Molecular Formula: C3H7CaO6P
Molecular Weight: 210.14 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.

Description | Calcium glycerophosphate is a calcium salt of glycerophosphoric acid widely recognized for its various applications in medicine, food, and dental care . It appears as a white, fine, slightly hygroscopic powder and is a mixture of calcium beta-, D-, and L-alpha-glycerophosphate . The Food and Drug Administration (FDA) considers calcium glycerophosphate as a Generally Recognized as Safe (GRAS) substance when used as a nutrient supplement in food products like gelatins, puddings, and fillings . In dental products, it helps prevent dental caries by promoting plaque-pH buffering and elevating calcium and phosphate levels in plaque, which interacts directly with dental mineral . Medically, calcium glycerophosphate is used to treat conditions caused by low calcium levels, such as hypocalcemia, osteoporosis, osteomalacia, and osteopenia . It serves as a dietary mineral supplement to maintain calcium levels in the body, improving bone mineral density and preventing fractures . It can also alleviate acid imbalance in the body, addressing issues like heartburn, acid reflux, and dental erosion . In addition to calcium glycerophosphate, other glycerophosphate salts like sodium glycerophosphate are used clinically to treat or prevent low phosphate levels . Another similar compound is fosfomycin, which, while not a glycerophosphate salt, shares a connection through its calcium salt form available for oral administration . Calcium glycerophosphate is also utilized to neutralize acidic foods . Furthermore, it combines calcium and phosphorus in a readily assimilable form for tissues and is used in treating functional asthenia . In preventing dental decay, its association with fluoride derivatives enhances the anti-decay action, allowing for reduced doses and toxicity of these derivatives . |
---|---|
CAS No. | 27214-00-2 |
Product Name | Calcium glycerophosphate |
Molecular Formula | C3H7CaO6P |
Molecular Weight | 210.14 g/mol |
IUPAC Name | calcium;1,3-dihydroxypropan-2-yl phosphate |
Standard InChI | InChI=1S/C3H9O6P.Ca/c4-1-3(2-5)9-10(6,7)8;/h3-5H,1-2H2,(H2,6,7,8);/q;+2/p-2 |
Standard InChIKey | UHHRFSOMMCWGSO-UHFFFAOYSA-L |
SMILES | C(C(COP(=O)([O-])[O-])O)O.[Ca+2] |
Canonical SMILES | C(C(CO)OP(=O)([O-])[O-])O.[Ca+2] |
Appearance | Powder |
Purity | > 95% |
Synonyms | 1,2,3-Propanetriol,mono(dihydrogenphosphate),calciumsalt(1:1); Calcium glycerinophosphate; Calcium 1,3-dihydroxypropan-2-yl phosphate |
Reference | Draper HH, Yuen DE, Whyte RK: Calcium glycerophosphate as a source of calcium and phosphorus in total parenteral nutrition solutions. JPEN J Parenter Enteral Nutr. 1991 Mar-Apr;15(2):176-80. [PMID:1904952] Lynch RJ: Calcium glycerophosphate and caries: a review of the literature. Int Dent J. 2004;54(5 Suppl 1):310-4. [PMID:15509082] |
PubChem Compound | 62820 |
Last Modified | Aug 15 2023 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume